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The table below summarizes the key mass spectrometry parameters for cabotegravir-d5 and its parent

compound, cabotegravir, as reported in recent analytical methods.

Parameter Cabotegravir Cabotegravir-d5 Instrument & Context

Precursor Ion
([M+H]⁺)

406.01 [1] / 406
[2]

411.03 [1] / 411 [2] UPLC-MS/MS [1]; Miniature MS
(Mini-12) [2]

Product Ion(s) 126.88 [1], 263
[2]

267.96 [1], 267 [2] UPLC-MS/MS [1]; Miniature MS
(Mini-12) [2]

Collision Energy
(eV)

34.0 [1] 24.0 [1] UPLC-MS/MS [1]

Retention Time 3.63 min [1] 3.62 min [1] UPLC-MS/MS [Waters CORTECS
T3 column] [1]

Internal Standard - Yes, stable isotope-
labeled [2] [1]

Quantification in human
plasma/whole blood [2] [1]

Experimental Workflow for Quantification
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Here is the experimental workflow for quantifying cabotegravir in whole blood using cabotegravir-d5 as an

internal standard with a miniature mass spectrometer:

Start: Sample Preparation

1. Spike 100 µL whole blood
with CAB and CAB-d5 (IS)

2. Protein precipitation
with organic solvent

3. Centrifuge and
collect supernatant

4. Deposit 10 µL extract
onto paper triangle

5. Paper Spray Ionization
Apply solvent and high voltage

6. Miniature MS Analysis
Tandem Mass Spectrometry (MS/MS)

End: Data Analysis

Click to download full resolution via product page
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Experimental workflow for cabotegravir quantification in whole blood [2].

Detailed Protocol Steps

Sample Preparation: Add 100 µL of cabotegravir-d5 internal standard solution (1000 ng/mL in
acetonitrile) to 100 µL of whole blood sample, then shake vigorously for one minute to precipitate

proteins [2].
Sample Introduction: Pipette 10 µL of the clear supernatant onto a triangular piece of filter paper,

secure with a copper clip, and apply solvent and high voltage for paper spray ionization [2].
MS Analysis: Use a miniature mass spectrometer (Mini-12) with a discontinuous atmospheric
pressure interface (DAPI). Isolate precursor ions using SWIFT at m/z 406 (CAB) and 411 (CAB-d5),
fragment with Collision-Induced Dissociation (CID), and analyze product ions [2].

Data Analysis: Integrate peak areas for analyte and internal standard, calculate ratio, and determine
concentration using a calibration curve [2].

Key Technical and Application Notes

Role of Cabotegravir-d5: Using a stable isotope-labeled internal standard like cabotegravir-d5
corrects for sample matrix effects and procedural losses, improving quantitative accuracy and
precision [2] [1].

Assay Performance: The miniature MS assay has a turnaround time of <4 minutes and quantitates
cabotegravir in the clinically relevant range of 250-2000 ng/mL in whole blood with a limit of

quantitation (LoQ) of 750 ng/mL [2].
Broader Context: Cabotegravir-d5 is also used in conventional UPLC-MS/MS methods for multi-

drug panels in plasma, demonstrating its utility across different analytical platforms [1] [3].
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11214117#cabotegravir-d5-

mass-spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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